![molecular formula C19H24N4O B4423200 N-(2,3-dimethylphenyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide](/img/structure/B4423200.png)
N-(2,3-dimethylphenyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide
Overview
Description
N-(2,3-dimethylphenyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide, also known as DMXAA or ASA404, is a synthetic small molecule that has been extensively studied for its anti-cancer properties. It was initially developed as an antiviral drug, but its ability to induce tumor necrosis factor-alpha (TNF-α) production led to its investigation as a potential cancer therapy.
Mechanism of Action
The exact mechanism of action of N-(2,3-dimethylphenyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide is not fully understood. However, it is known to activate the immune system by inducing the production of TNF-α, which leads to the destruction of tumor blood vessels and subsequent tumor cell death. This compound has also been shown to inhibit the activity of hypoxia-inducible factor-1 (HIF-1), which is a transcription factor that plays a key role in tumor angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It induces the production of TNF-α, which leads to the destruction of tumor blood vessels and subsequent tumor cell death. This compound also inhibits the activity of HIF-1, which is a transcription factor that plays a key role in tumor angiogenesis. Additionally, this compound has been shown to enhance the immune response against cancer cells.
Advantages and Limitations for Lab Experiments
N-(2,3-dimethylphenyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide has several advantages for use in lab experiments. It is a small molecule that is easy to synthesize and purify. It has also been extensively studied for its anti-cancer properties, making it a well-characterized compound for use in cancer research. However, this compound has some limitations for lab experiments. It has been shown to be toxic to normal cells at high doses, which can limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(2,3-dimethylphenyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide. One area of interest is the development of this compound analogs with improved anti-cancer properties and reduced toxicity to normal cells. Another area of interest is the investigation of this compound in combination with other cancer therapies, such as immunotherapy and targeted therapy. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the immune system.
Scientific Research Applications
N-(2,3-dimethylphenyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide has been extensively studied for its anti-cancer properties. It has been shown to induce apoptosis, inhibit angiogenesis, and enhance the immune response against cancer cells. This compound has also been investigated for its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy.
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O/c1-15-6-5-7-17(16(15)2)21-19(24)14-22-10-12-23(13-11-22)18-8-3-4-9-20-18/h3-9H,10-14H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOXOPGWBRMYHGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=N3)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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